Cas no 1244763-12-9 (4-amino-1-((1S,3R,4R,5R)-4-fluoro-1-(hydroxymethyl)-4-methyl-2,6-dioxabicyclo[3.2.0]heptan-3-yl)pyrimidin-2(1H)-one)

• Product Name: 4-amino-1-((1S,3R,4R,5R)-4-fluoro-1-(hydroxymethyl)-4-methyl-2,6-dioxabicyclo[3.2.0]heptan-3-yl)pyrimidin-2(1H)-one
• CAS No: 1244763-12-9
• MF: C₁₁H₁₄FN₃O₄
• MW: 271.244966030121
• CID: 6960654
• Update Time: 2025-09-02

4-amino-1-((1S,3R,4R,5R)-4-fluoro-1-(hydroxymethyl)-4-methyl-2,6-dioxabicyclo[3.2.0]heptan-3-yl)pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 4-amino-1-[(2R)-3,5-anhydro-2-deoxy-2-fluoro-4-C-(hydroxymethyl)-2-methyl-α-L-threo-pentofuranosyl]-
• 4-amino-1-((1S,3R,4R,5R)-4-fluoro-1-(hydroxymethyl)-4-methyl-2,6-dioxabicyclo[3.2.0]heptan-3-yl)pyrimidin-2(1H)-one

• Inchi： 1S/C11H14FN3O4/c1-10(12)7-11(4-16,5-18-7)19-8(10)15-3-2-6(13)14-9(15)17/h2-3,7-8,16H,4-5H2,1H3,(H2,13,14,17)/t7-,8+,10+,11-/m0/s1
• InChI Key： IYSSSKCOQZWSRX-URPMGSGRSA-N
• SMILES： C([C@]12CO[C@@]1([H])[C@]([C@H](N1C=CC(=NC1=O)N)O2)(F)C)O

Experimental Properties

• Density: 1.72±0.1 g/cm3(Predicted)
• Boiling Point: 437.7±55.0 °C(Predicted)
• pka: 14.56±0.10(Predicted)